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Compound of Interest

Compound Name: SB-399885 hydrochloride

Cat. No.: B1663417 Get Quote

Technical Support Center: SB-399885
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility of SB-399885 hydrochloride in

water and DMSO. It includes detailed solubility data, troubleshooting guides for common

experimental issues, and standardized protocols.

Solubility Data
The solubility of SB-399885 hydrochloride can vary slightly between different sources and

batches. The following table summarizes the available quantitative data for solubility in dimethyl

sulfoxide (DMSO) and aqueous solutions.
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

DMSO ~30 mg/mL[1][2] ~62 mM

May require

sonication to fully

dissolve.[3]

100 mg/mL[3] ~207 mM

Hygroscopic DMSO

can impact solubility;

use newly opened

solvent.[3]

48.28 mg/mL[4] 100 mM[4][5][6] ---

Water 6.67 mg/mL[3] ~13.8 mM

Requires sonication

and warming to 60°C.

[3]

48.28 mg/mL[4] 100 mM[4][5][6] ---

PBS (pH 7.2) ~10 mg/mL[1][2] ~20.7 mM

Aqueous solutions are

not recommended for

storage for more than

one day.[1]

Note: The molecular weight of SB-399885 hydrochloride is 482.8 g/mol .[1][2] Calculations for

molarity are based on this value.

Troubleshooting Guide & FAQs
This section addresses common issues encountered when preparing solutions of SB-399885
hydrochloride.

Question: My SB-399885 hydrochloride is not fully dissolving in the solvent. What should I

do?

Answer:

If you are experiencing difficulty dissolving SB-399885 hydrochloride, follow these steps:
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Verify Solvent Quality: For DMSO stock solutions, ensure you are using a new, unopened

bottle of anhydrous, high-purity DMSO. DMSO is hygroscopic and absorbed water can

reduce the solubility of the compound.[3]

Sonication: Sonicate the solution in a water bath for 10-15 minutes. This can help to break

up any clumps of solid material and facilitate dissolution.[3]

Gentle Warming: For aqueous solutions, gentle warming up to 60°C can aid solubility.[3]

Avoid aggressive heating, which could degrade the compound.

pH Adjustment: For aqueous solutions, ensure the pH of your buffer is 7.2. The solubility of

SB-399885 hydrochloride is pH-dependent.[1][2]

Start with Organic Solvent: For aqueous experimental solutions, it is recommended to first

dissolve the compound in a small amount of DMSO and then dilute it with your aqueous

buffer.[1]

Question: My SB-399885 hydrochloride solution appears cloudy or has precipitated after

dilution. How can I fix this?

Answer:

Cloudiness or precipitation upon dilution into an aqueous buffer is a common issue, often due

to the lower solubility of the compound in aqueous solutions compared to DMSO.

Reduce Final Concentration: The final concentration in your aqueous buffer may be too high.

Refer to the solubility table to ensure you are not exceeding the solubility limit in your final

experimental medium.

Increase DMSO Percentage (with caution): A slightly higher percentage of DMSO in the final

solution can help maintain solubility. However, be mindful that DMSO can have biological

effects, so it is crucial to have a vehicle control with the same final DMSO concentration in

your experiments.[1]

Filter Sterilization: After dilution, you can filter the solution through a 0.22 µm filter to remove

any undissolved particles before use in cell-based assays.[3]
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Question: How should I store my SB-399885 hydrochloride solutions?

Answer:

Solid Compound: Store the solid SB-399885 hydrochloride at -20°C.[1]

DMSO Stock Solutions: Aliquot your stock solution into smaller, single-use volumes and

store at -20°C. Stock solutions in DMSO are reported to be stable for up to 3 months at this

temperature.[5]

Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.

[1] Prepare fresh aqueous solutions for each experiment.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of SB-399885 hydrochloride (FW:

482.8 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.83 mg.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO.

Mixing: Vortex the solution and sonicate for 10-15 minutes until the solid is completely

dissolved.

Storage: Store the stock solution in aliquots at -20°C.[5]

Preparation of a Working Solution in Aqueous Buffer
Starting with DMSO Stock: Take the required volume of your DMSO stock solution.

Dilution: Slowly add the DMSO stock solution to your pre-warmed (if necessary) aqueous

buffer while vortexing to ensure rapid mixing and prevent precipitation.

Final Concentration: Ensure the final concentration of DMSO in your working solution is as

low as possible and consistent across all experimental conditions, including the vehicle

control.[1]
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Use Immediately: Use the freshly prepared aqueous working solution for your experiments.

Do not store.[1]

Diagrams
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Caption: Troubleshooting workflow for dissolving SB-399885 hydrochloride.

1. Weigh solid
SB-399885 HCl

2. Add anhydrous DMSO

3. Vortex & Sonicate
until dissolved

4. Aliquot into
single-use tubes

5. Store at -20°C
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Caption: Protocol for preparing a DMSO stock solution of SB-399885 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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